N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C14H6Cl2F2N2OS2/c15-10-4-6(12(16)23-10)9-5-22-14(19-9)20-13(21)11-7(17)2-1-3-8(11)18/h1-5H,(H,19,20,21)
• InChI Key: UICCETGZMUUXIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl)F
• Molecular Formula: C14H6Cl2F2N2OS2
• Molecular Weight: 391.2 g/mol

Description

N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,6-difluorobenzamide, also known as DTTB, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. DTTB is a member of the thiazole family of compounds, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Applications in Pharmaceutical Development

• Anticonvulsant Activity

  Research on similar thiazole derivatives has shown considerable anticonvulsant activity, making them potential candidates for the development of new anticonvulsant drugs. Compounds with essential functional groups for binding to benzodiazepine receptors have demonstrated significant sedative-hypnotic activity without impairing learning and memory in experimental conditions, indicating the potential for developing safer anticonvulsant medications (Faizi et al., 2017).

• Anticancer Properties

  The synthesis and evaluation of new benzothiazole acylhydrazones as anticancer agents highlight the benzothiazole scaffold's potential in modulating antitumor properties. These compounds were investigated for their probable anticancer activity, demonstrating the versatility of thiazole derivatives in designing compounds targeting various cancer cell lines (Osmaniye et al., 2018).

Applications in Materials Science

• Electron Transport in Organic Electronics: The development of novel acceptor materials for organic electronics has seen the synthesis of thiazole derivatives designed to improve electron affinity and charge transport properties. These materials are investigated for their use in applications such as field-effect transistors and photovoltaic cells, demonstrating the role of thiazole derivatives in enhancing the performance of n-type semiconductors in organic electronics (Casey et al., 2015).